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Compound of Interest

Compound Name:
4-Chloropyridine-2-carbonyl

chloride hydrochloride

Cat. No.: B023288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 4-Chloropyridine-2-carbonyl
chloride hydrochloride, a reactive chemical intermediate of significant interest in synthetic

organic chemistry and drug discovery. This document consolidates its chemical identity,

physical properties, synthetic methodologies, and safety information. Due to the limited publicly

available data, this guide also explores the known biological activities of structurally related

compounds to infer its potential applications.

Chemical Identity and Properties
4-Chloropyridine-2-carbonyl chloride hydrochloride is the hydrochloride salt of an acyl

chloride derivative of pyridine. The presence of a chlorine atom on the pyridine ring and the

highly reactive acyl chloride functional group make it a versatile building block for the synthesis

of a variety of more complex molecules.

IUPAC Name: 4-chloro-2-pyridinecarbonyl chloride hydrochloride

Physical and Chemical Properties
A summary of the key physical and chemical properties is presented in Table 1.
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Property Value Reference(s)

CAS Number 51727-15-2 [1][2][3]

Molecular Formula C₆H₄Cl₃NO [1]

Molecular Weight 212.46 g/mol [3]

Melting Point 135-137 °C (decomposition) [1]

Appearance

Not explicitly stated, but

related compounds are often

crystalline solids.

Solubility

No specific data available.

Likely reacts with protic

solvents like water and

alcohols.

Synthesis and Experimental Protocols
While a detailed, step-by-step experimental protocol for the synthesis of 4-Chloropyridine-2-
carbonyl chloride hydrochloride is not readily available in the public domain, the general

synthetic approach involves the chlorination of a carboxylic acid precursor.

A plausible synthetic route starts from 4-chloro-2-pyridinecarboxylic acid. This precursor can be

synthesized through a multi-step process beginning with 2-methyl-4-nitropyridine-N-oxide[4][5].

The carboxylic acid is then converted to the acyl chloride hydrochloride using a chlorinating

agent such as thionyl chloride (SOCl₂) or oxalyl chloride.

A general procedure for the conversion of a carboxylic acid to an acyl chloride is as follows:

General Experimental Protocol: Carboxylic Acid to Acyl Chloride Conversion

To a stirred solution of 4-chloro-2-pyridinecarboxylic acid in an inert solvent (e.g.,

dichloromethane or toluene), a catalytic amount of N,N-dimethylformamide (DMF) is added.

Thionyl chloride is added dropwise to the mixture at room temperature.
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The reaction mixture is then heated to reflux and maintained at this temperature for several

hours until the reaction is complete (monitored by techniques such as TLC or the cessation

of gas evolution).

The excess thionyl chloride and solvent are removed under reduced pressure to yield the

crude 4-Chloropyridine-2-carbonyl chloride hydrochloride, which can be used in

subsequent steps without further purification[6].

The following diagram illustrates a potential synthetic workflow for obtaining the target

compound.

Synthesis Pathway
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A potential synthetic workflow for the target compound.

Spectroscopic and Characterization Data
Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 4-
Chloropyridine-2-carbonyl chloride hydrochloride is not widely reported. Characterization

of this compound would typically involve the following analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR would show characteristic signals for the protons on the pyridine ring, with their

chemical shifts and coupling constants being indicative of the substitution pattern.

¹³C NMR would provide information on the carbon skeleton, including the carbonyl carbon

of the acyl chloride.

Infrared (IR) Spectroscopy: A strong absorption band in the region of 1750-1815 cm⁻¹ would

be expected, characteristic of the C=O stretch of the acyl chloride.

Mass Spectrometry (MS): This would be used to determine the molecular weight and

fragmentation pattern of the molecule, confirming its identity.

Biological Activity and Potential Applications in
Drug Discovery
There is no direct information available in the public domain regarding the biological activity or

signaling pathway involvement of 4-Chloropyridine-2-carbonyl chloride hydrochloride itself.

However, the 4-chloropyridine moiety is a common structural motif in many biologically active

compounds, suggesting that this reactive intermediate could serve as a valuable building block

in the synthesis of novel therapeutic agents[7][8].

Pyridine derivatives are known to exhibit a wide range of biological activities, including:

Anticancer[7][9][10]

Antimicrobial[11]

Anti-inflammatory[11]
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Antiviral[9]

The presence of the reactive acyl chloride group allows for the facile introduction of the 4-

chloropyridinyl moiety into various molecular scaffolds through reactions with nucleophiles such

as amines, alcohols, and thiols. This makes it a useful reagent for generating libraries of

compounds for high-throughput screening in drug discovery programs.

The following diagram illustrates the logical relationship of how the core structure can be a

precursor to various biologically active compounds.
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Potential applications of the core compound in drug discovery.

Safety and Handling
4-Chloropyridine-2-carbonyl chloride hydrochloride is expected to be a corrosive and

moisture-sensitive compound due to the presence of the acyl chloride functional group. It is

likely to be irritating to the eyes, skin, and respiratory tract. Standard laboratory safety

precautions should be followed when handling this chemical, including the use of personal

protective equipment (PPE) such as safety goggles, gloves, and a lab coat. It should be

handled in a well-ventilated fume hood.

Conclusion
4-Chloropyridine-2-carbonyl chloride hydrochloride is a valuable synthetic intermediate

with the potential for broad application in medicinal chemistry and materials science. While
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detailed characterization and biological activity data for this specific compound are scarce, its

structural features suggest it is a useful building block for the synthesis of diverse and

potentially bioactive molecules. Further research into the synthesis, characterization, and

applications of this compound is warranted to fully explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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